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Compound of Interest

Compound Name: Alvimopan

Cat. No.: B1664808 Get Quote

For laboratory professionals engaged in drug development and research, ensuring safety

during the handling of active pharmaceutical ingredients is paramount. This guide provides

essential, immediate safety and logistical information for handling Alvimopan, a peripherally

acting mu-opioid receptor antagonist. Adherence to these procedural steps will minimize

exposure risk and ensure proper disposal, fostering a secure laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Alvimopan, especially in its powdered form, a combination of personal

protective equipment and engineering controls is crucial to mitigate the risk of exposure

through inhalation, skin contact, or eye contact.

Recommended Personal Protective Equipment:

Eye Protection: Wear safety goggles to protect against dust particles.[1]

Hand Protection: For prolonged or repeated contact, protective gloves are recommended.[1]

Nitrile gloves are a suitable option for handling chemicals in a laboratory setting.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

recommended limits or when handling large quantities that may generate dust, a NIOSH-

approved particulate respirator should be used.
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Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin

contact.[2] Skin should be washed after contact.[1]

Engineering Controls:

Ventilation: Work in a well-ventilated area.[2] For procedures that may generate dust, such

as weighing or reconstituting the powder, a chemical fume hood or a powder containment

hood is recommended.

Dust Control: Alvimopan may form an explosive dust-air mixture. Procedures should be

designed to minimize dust generation.

Quantitative Data Summary
The following table summarizes key quantitative data for Alvimopan.

Property Value Source

Molecular Formula C25H32N2O4

Molecular Weight 424.5 g/mol

Appearance White to light beige powder

Solubility
Insoluble in water; soluble in

ethanol and DMSO

Standard Operating Procedure for Handling
Alvimopan
This protocol outlines the essential steps for the safe handling of Alvimopan powder in a

research laboratory setting.

1. Preparation and Precautionary Measures:

Ensure all necessary PPE is available and in good condition.
Verify that the chemical fume hood or other containment device is functioning correctly.
Designate a specific area for handling Alvimopan to minimize contamination.
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2. Weighing and Reconstitution:

Perform all weighing and reconstitution procedures within a chemical fume hood or powder
containment hood to prevent inhalation of dust.
Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.
When dissolving, add the solvent to the Alvimopan powder slowly to avoid splashing.

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek medical attention if irritation persists.
Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. Seek medical attention if irritation develops.
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms occur.
Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Seek medical
attention.

4. Disposal Plan:

Dispose of waste Alvimopan and any contaminated materials (e.g., gloves, weighing paper)
in accordance with local, state, and federal regulations for chemical waste.
Do not dispose of Alvimopan down the drain or in the regular trash.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling and disposal of

Alvimopan in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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